Cas no 15828-08-7 (N-tert-Butylnicotinamide)

N-tert-Butylnicotinamide structure

N-tert-Butylnicotinamide structure

Product Name:N-tert-Butylnicotinamide

CAS No:15828-08-7

MF:C₁₀H₁₄N₂O

MW:178.230962276459

MDL:MFCD00707839

CID:857385

PubChem ID:3649300

Update Time:2025-04-19

N-tert-Butylnicotinamide Chemical and Physical Properties

Names and Identifiers

- N-TERT-BUTYLNICOTINAMIDE
- CS-0160414
- MFCD00707839
- Z54128355
- DA-43936
- AKOS003001514
- 15828-08-7
- N-tert-butylpyridine-3-carboxamide
- Oprea1_175742
- SCHEMBL2732281
- DTXSID50394643
- BS-15469
- 3-Pyridinecarboxamide, N-(1,1-dimethylethyl)-
- N-(tert-Butyl)nicotinamide
- D83193
- N-tert-Butylnicotinamide
- MDL： MFCD00707839
- Inchi： 1S/C10H14N2O/c1-10(2,3)12-9(13)8-5-4-6-11-7-8/h4-7H,1-3H3,(H,12,13)
- InChI Key： UKLIVFNPJKDBAX-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC=CC=1)NC(C)(C)C

Computed Properties

Exact Mass: 178.11072
Monoisotopic Mass: 178.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 42Å²

Experimental Properties

PSA: 41.99

N-tert-Butylnicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CF514-1g	N-tert-Butylnicotinamide	15828-08-7	96%	1g	325.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CF514-5g	N-tert-Butylnicotinamide	15828-08-7	96%	5g	1134.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CF514-200mg	N-tert-Butylnicotinamide	15828-08-7	96%	200mg	100.0CNY	2021-07-17
Apollo Scientific	OR901670-1g	N-tert-Butylnicotinamide	15828-08-7	96%	1g	£85.00	2025-02-20
Apollo Scientific	OR901670-5g	N-tert-Butylnicotinamide	15828-08-7	96%	5g	£150.00	2025-02-20
Apollo Scientific	OR901670-25g	N-tert-Butylnicotinamide	15828-08-7	96%	25g	£445.00	2025-02-20
abcr	AB271276-1 g	N-tert-Butylnicotinamide; 96%	15828-08-7		1g	€105.20	2022-09-01
abcr	AB271276-5 g	N-tert-Butylnicotinamide; 96%	15828-08-7		5g	€231.60	2022-09-01
abcr	AB271276-25 g	N-tert-Butylnicotinamide; 96%	15828-08-7		25g	€610.80	2022-09-01
Chemenu	CM365200-1g	N-tert-Butylnicotinamide	15828-08-7	95%	1g	$55	2022-06-12

N-tert-Butylnicotinamide Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

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